Cas no 22618-13-9 (2'-Methoxy-3-phenylpropiophenone)

• Product Name: 2'-Methoxy-3-phenylpropiophenone
• CAS No: 22618-13-9
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 1067981
• PubChem ID: 10681515
• Update Time: 2025-04-23

2'-Methoxy-3-phenylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Methoxy-3-phenylpropiophenone
• 1-(2-methoxyphenyl)-3-phenylpropan-1-one
• 1-(methoxyphenyl)-3-phenylpropan-1-one
• 1-(o-Methoxy-phenyl)-3-phenyl-propanon-(1)
• 1-Propanone,1-(2-methoxyphenyl)-3-phenyl
• 2'-METHOXY-3-(3-METHOXYPHENYL)PROPIOPHENONE
• DTXSID80443456
• AKOS010013901
• 22618-13-9
• HS-6137
• MFCD03842916
• SCHEMBL6203601
• 1-Propanone, 1-(2-methoxyphenyl)-3-phenyl-

• MDL： MFCD03842916
• Inchi： 1S/C16H16O2/c1-18-16-10-6-5-9-14(16)15(17)12-11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3
• InChI Key： YHTAGTBBDQLYFI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.51070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids

Additional information on 2'-Methoxy-3-phenylpropiophenone

Introduction to 2'-Methoxy-3-phenylpropiophenone (CAS No. 22618-13-9)

2'-Methoxy-3-phenylpropiophenone, identified by the Chemical Abstracts Service Number (CAS No.) 22618-13-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a methoxy group and a phenyl substituent on a propiophenone backbone, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and medicinal chemistry.

The structural framework of 2'-Methoxy-3-phenylpropiophenone consists of a benzene ring connected to a propiophenone core, with a methoxy group at the 2-position and a phenyl group at the 3-position. This arrangement imparts unique electronic and steric characteristics, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (phenyl) groups allows for diverse reactivity patterns, which are exploited in various chemical transformations.

In recent years, 2'-Methoxy-3-phenylpropiophenone has been studied for its role in the synthesis of biologically active compounds. Its derivatives have shown promise in the development of novel pharmaceutical agents, particularly in the realm of anti-inflammatory and antimicrobial applications. The compound's ability to serve as a precursor for heterocyclic scaffolds has been particularly noteworthy, as heterocycles are ubiquitous in bioactive molecules.

One of the most intriguing aspects of 2'-Methoxy-3-phenylpropiophenone is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The molecule can participate in Suzuki-Miyaura couplings, Heck reactions, and other palladium-catalyzed processes, enabling the construction of complex aromatic systems. These reactions are not only efficient but also highly selective, making them ideal for pharmaceutical synthesis where regiocontrol is crucial.

Recent advancements in green chemistry have also highlighted the importance of 2'-Methoxy-3-phenylpropiophenone as a sustainable building block. Researchers have explored solvent-free reactions and catalytic systems that minimize waste and energy consumption. Such innovations align with the growing demand for environmentally friendly synthetic methodologies in the pharmaceutical industry.

The pharmacological potential of derivatives of 2'-Methoxy-3-phenylpropiophenone has been further explored through computational modeling and experimental validation. Studies suggest that modifications to the methoxy and phenyl substituents can significantly alter biological activity. For instance, certain analogs have demonstrated inhibitory effects on enzymes implicated in neurodegenerative diseases, offering a promising avenue for drug discovery.

Another area of interest is the photochemical behavior of 2'-Methoxy-3-phenylpropiophenone. Its absorption properties make it suitable for applications in photodynamic therapy (PDT), where light-induced reactions can generate reactive oxygen species to target diseased cells. The compound's stability under various conditions enhances its feasibility for such therapeutic applications.

The synthesis of 2'-Methoxy-3-phenylpropiophenone itself is an elegant example of modern organic synthesis techniques. While traditional methods involve multi-step sequences from readily available starting materials, recent reports have demonstrated concise routes that leverage transition metal catalysis and novel ligands. These improvements not only streamline production but also enhance scalability for industrial applications.

In conclusion, 2'-Methoxy-3-phenylpropiophenone (CAS No. 22618-13-9) represents a fascinating compound with broad utility across multiple domains of chemistry and medicine. Its structural versatility, reactivity patterns, and pharmacological relevance make it an indispensable tool for researchers aiming to develop innovative therapeutics and materials. As our understanding of its properties continues to grow, so too will its applications in cutting-edge scientific endeavors.